Cas no 944902-46-9 (2-(propan-2-yl)pyrimidin-5-amine)

• Product Name: 2-(propan-2-yl)pyrimidin-5-amine
• CAS No: 944902-46-9
• MF: C₇H₁₁N₃
• MW: 137.182340860367
• MDL: MFCD10697096
• CID: 2625132
• PubChem ID: 43142233
• Update Time: 2025-05-21

2-(propan-2-yl)pyrimidin-5-amine Chemical and Physical Properties

Names and Identifiers

• 2-propan-2-ylpyrimidin-5-amine
• 2-(propan-2-yl)pyrimidin-5-amine
• UMB90246
• EN300-194992
• CS-0238415
• 2-ISOPROPYLPYRIMIDIN-5-AMINE
• Z381402570
• DTXSID40655518
• 5-Amino-2-isopropylpyrimidine
• GS2542
• SCHEMBL2063215
• SY166827
• 858-040-7
• AB58991
• MFCD10697096
• DTXCID00606268
• AKOS009311284
• 944902-46-9
• AS-41757

• MDL： MFCD10697096
• Inchi： 1S/C7H11N3/c1-5(2)7-9-3-6(8)4-10-7/h3-5H,8H2,1-2H3
• InChI Key： UQHUGWKIMAKEBO-UHFFFAOYSA-N
• SMILES： N1C=C(C=NC=1C(C)C)N

Computed Properties

• Exact Mass: 137.095297364Da
• Monoisotopic Mass: 137.095297364Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 95
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 51.8Ų

Additional information on 2-(propan-2-yl)pyrimidin-5-amine

Comprehensive Guide to 2-(propan-2-yl)pyrimidin-5-amine (CAS No. 944902-46-9): Properties, Applications, and Market Insights

2-(propan-2-yl)pyrimidin-5-amine (CAS 944902-46-9) is a specialized pyrimidine derivative with growing significance in pharmaceutical and agrochemical research. This heterocyclic compound features an isopropyl-substituted pyrimidine core with an amine functional group at the 5-position, making it a valuable building block in modern synthetic chemistry. Its molecular formula C₇H₁₁N₃ and moderate molecular weight (137.18 g/mol) contribute to its versatility in various applications.

The compound's pyrimidine-5-amine structure has attracted attention from medicinal chemists due to its potential as a pharmacophore in drug discovery. Recent studies highlight its role in developing kinase inhibitors, particularly for oncology targets, aligning with current trends in personalized cancer therapies. The isopropyl group at the 2-position enhances lipophilicity, potentially improving membrane permeability - a key consideration in modern drug design addressing the blood-brain barrier challenge frequently searched in pharmaceutical forums.

In material science, 2-(propan-2-yl)pyrimidin-5-amine serves as a precursor for organic electronic materials, particularly in developing novel OLED components and photovoltaic materials. Its conjugated system and electron-donating amine group make it suitable for designing charge transport layers, responding to the growing demand for energy-efficient display technologies - a hot topic in sustainable technology discussions.

The synthesis of CAS 944902-46-9 typically involves nucleophilic aromatic substitution or metal-catalyzed coupling reactions, with recent literature emphasizing green chemistry approaches to reduce environmental impact. This aligns with the pharmaceutical industry's shift toward sustainable synthesis methods, a subject generating increasing search queries in academic databases and patent analyses.

Analytical characterization of 2-(propan-2-yl)pyrimidin-5-amine reveals distinctive spectral features: 1H NMR shows characteristic peaks between δ 6.5-8.5 ppm for aromatic protons and δ 1.2-1.4 ppm for the isopropyl methyl groups. Mass spectrometry typically displays a strong molecular ion peak at m/z 137, with fragmentation patterns useful for structural confirmation - information highly sought after by analytical chemists troubleshooting compound identification issues.

Market analysis indicates steady growth in demand for pyrimidine derivatives like 944902-46-9, driven by expanding applications in bioconjugation chemistry and proteolysis targeting chimeras (PROTACs). The compound's price trajectory reflects its niche status, with current market prices ranging between $80-$120 per gram for research quantities, as frequently queried in chemical procurement platforms.

Storage and handling recommendations for 2-(propan-2-yl)pyrimidin-5-amine emphasize protection from moisture and oxidation, typically suggesting storage under inert atmosphere at 2-8°C. These protocols mirror best practices for amine-containing compounds, a common search topic among laboratory technicians establishing new storage systems.

Recent patent activity surrounding CAS 944902-46-9 reveals applications in antiviral drug candidates, particularly against RNA viruses. This connects with ongoing public interest in broad-spectrum antivirals following global health events. The compound's hydrogen bonding capacity and molecular geometry make it suitable for targeting viral polymerase domains, as discussed in several 2023-2024 medicinal chemistry publications.

Quality control specifications for 944902-46-9 typically require ≥98% purity by HPLC, with strict limits on residual solvents and heavy metals. These standards address the pharmaceutical industry's increasing focus on impurity profiling, a regulatory requirement generating numerous search queries from quality assurance professionals.

Future research directions for 2-(propan-2-yl)pyrimidin-5-amine include exploration as a covalent warhead in targeted therapies and development of fluorescent derivatives for bioimaging. These applications capitalize on current scientific trends toward theranostic agents and real-time monitoring of therapeutic effects - topics showing exponential growth in academic search volumes.